Cas no 873962-91-5 (Isoxazole,3,4,5-tripropyl-)

• Product Name: Isoxazole,3,4,5-tripropyl-
• CAS No: 873962-91-5
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 709584
• PubChem ID: 45123132
• Update Time: 2025-04-19

Isoxazole,3,4,5-tripropyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3,4,5-tripropyl-
• 873962-91-5
• 3,4,5-Tripropylisoxazole

• Inchi： 1S/C12H21NO/c1-4-7-10-11(8-5-2)13-14-12(10)9-6-3/h4-9H2,1-3H3
• InChI Key： CAWDJPGMYPSRKW-UHFFFAOYSA-N
• SMILES： O1C(CCC)=C(C(CCC)=N1)CCC

Computed Properties

• Exact Mass: 195.162
• Monoisotopic Mass: 195.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 4.1